Cas no 312313-96-5 (3-(4-bromo-3-nitro-1H-pyrazol-1-yl)methylbenzoic acid)

• Product Name: 3-(4-bromo-3-nitro-1H-pyrazol-1-yl)methylbenzoic acid
• CAS No: 312313-96-5
• MF: C₁₁H₈BrN₃O₄
• MW: 326.102921485901
• MDL: MFCD01114895
• CID: 3057668
• PubChem ID: 840109
• Update Time: 2025-04-21

3-(4-bromo-3-nitro-1H-pyrazol-1-yl)methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-((4-Bromo-3-nitro-1H-pyrazol-1-yl)methyl)benzoic acid
• 3-(4-bromo-3-nitro-1H-pyrazol-1-yl)methylbenzoic acid
• MFCD01114895
• 312313-96-5
• Z275169754
• 3-((4-Bromo-3-nitro-1H-pyrazol-1-yl)methyl)benzoicacid
• CS-0240316
• C11H8BrN3O4
• AKOS025212230
• 3-({4-bromo-3-nitro-1H-pyrazol-1-yl}methyl)benzoicacid
• MMA31396
• AKOS000304332
• BBL037830
• 3-[(4-bromo-3-nitro-1H-pyrazol-1-yl)methyl]benzoic acid
• EN300-227759
• 3-[(4-bromo-3-nitropyrazol-1-yl)methyl]benzoic acid
• STK298464
• AK-968/37166216
• 3-(4-Bromo-3-nitro-pyrazol-1-ylmethyl)-benzoic acid

• MDL： MFCD01114895
• Inchi： 1S/C11H8BrN3O4/c12-9-6-14(13-10(9)15(18)19)5-7-2-1-3-8(4-7)11(16)17/h1-4,6H,5H2,(H,16,17)
• InChI Key： PTVZYXWOKWFGKS-UHFFFAOYSA-N
• SMILES： BrC1C([N+](=O)[O-])=NN(C=1)CC1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 324.96982Da
• Monoisotopic Mass: 324.96982Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids